Cas no 2229129-52-4 (2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)butanedioic acid)

2-(2-{(tert-Butoxy)carbonylamino}-5-fluorophenyl)butanedioic acid is a fluorinated aromatic compound featuring a tert-butoxycarbonyl (Boc) protected amine and a dicarboxylic acid functional group. Its structure makes it a versatile intermediate in organic synthesis, particularly for peptide coupling and pharmaceutical applications. The Boc group provides stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating controlled reactions. The fluorine substituent enhances electronic modulation, influencing reactivity and binding properties. The dicarboxylic acid moiety offers additional sites for derivatization, enabling further functionalization. This compound is useful in medicinal chemistry for designing bioactive molecules, owing to its balanced hydrophilicity and structural flexibility. Proper handling under inert conditions is recommended to preserve its integrity.
2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)butanedioic acid structure
2229129-52-4 structure
Product Name:2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)butanedioic acid
CAS No:2229129-52-4
MF:C15H18FNO6
MW:327.304928302765
CID:6338262
PubChem ID:165687552
Update Time:2025-05-19

2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)butanedioic acid
    • EN300-1891789
    • 2-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)butanedioic acid
    • 2229129-52-4
    • Inchi: 1S/C15H18FNO6/c1-15(2,3)23-14(22)17-11-5-4-8(16)6-9(11)10(13(20)21)7-12(18)19/h4-6,10H,7H2,1-3H3,(H,17,22)(H,18,19)(H,20,21)
    • InChI Key: RPOFPSABWAYSLC-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)C(C(=O)O)CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 327.11181546g/mol
  • Monoisotopic Mass: 327.11181546g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 113Ų

2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)butanedioic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1891789-1g
2-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)butanedioic acid
2229129-52-4
1g
$1129.0 2023-09-18
Enamine
EN300-1891789-5g
2-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)butanedioic acid
2229129-52-4
5g
$3273.0 2023-09-18
Enamine
EN300-1891789-10g
2-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)butanedioic acid
2229129-52-4
10g
$4852.0 2023-09-18
Enamine
EN300-1891789-0.05g
2-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)butanedioic acid
2229129-52-4
0.05g
$948.0 2023-09-18
Enamine
EN300-1891789-0.1g
2-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)butanedioic acid
2229129-52-4
0.1g
$993.0 2023-09-18
Enamine
EN300-1891789-0.25g
2-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)butanedioic acid
2229129-52-4
0.25g
$1038.0 2023-09-18
Enamine
EN300-1891789-0.5g
2-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)butanedioic acid
2229129-52-4
0.5g
$1084.0 2023-09-18
Enamine
EN300-1891789-1.0g
2-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)butanedioic acid
2229129-52-4
1g
$1129.0 2023-06-01
Enamine
EN300-1891789-2.5g
2-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)butanedioic acid
2229129-52-4
2.5g
$2211.0 2023-09-18
Enamine
EN300-1891789-5.0g
2-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)butanedioic acid
2229129-52-4
5g
$3273.0 2023-06-01

Additional information on 2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)butanedioic acid

Recent Advances in the Study of 2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)butanedioic acid (CAS: 2229129-52-4)

The compound 2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)butanedioic acid (CAS: 2229129-52-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protected amino group and a fluorophenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of novel protease inhibitors. Researchers have demonstrated that the fluorophenyl group enhances the binding affinity of the resulting inhibitors to target enzymes, while the Boc group provides stability during synthetic processes. A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in the development of inhibitors for SARS-CoV-2 main protease, showcasing its relevance in addressing current global health challenges.

Further investigations into the pharmacokinetic properties of 2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)butanedioic acid have revealed its favorable metabolic stability and low toxicity profiles. These characteristics make it an attractive candidate for further optimization and clinical development. Additionally, its ability to penetrate the blood-brain barrier has sparked interest in its potential applications for treating neurological disorders, such as Alzheimer's disease and Parkinson's disease.

In terms of synthetic methodologies, recent work has focused on optimizing the yield and purity of this compound. A 2022 publication in Organic Process Research & Development detailed a scalable, green chemistry approach to its synthesis, emphasizing the use of environmentally friendly solvents and catalysts. This advancement not only improves the sustainability of the production process but also reduces costs, making the compound more accessible for large-scale pharmaceutical applications.

Looking ahead, researchers are exploring the potential of 2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)butanedioic acid in combination therapies and as a building block for more complex drug molecules. Its versatility and demonstrated biological activity position it as a valuable tool in the ongoing quest for innovative treatments across a range of diseases. Continued research in this area is expected to yield further insights into its mechanisms of action and therapeutic potential.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.